Cas no 653578-34-8 (Benzene, 2-chloro-1-(3-iodopropoxy)-4-(trifluoromethyl)-)

• Product Name: Benzene, 2-chloro-1-(3-iodopropoxy)-4-(trifluoromethyl)-
• CAS No: 653578-34-8
• MF: C₁₀H₉ClF₃IO
• MW: 364.530544996262
• CID: 400305
• PubChem ID: 69053580
• Update Time: 2025-04-19

Benzene, 2-chloro-1-(3-iodopropoxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-(3-iodopropoxy)-4-(trifluoromethyl)-
• 2-chloro-1-(3-iodopropoxy)-4-(trifluoromethyl)benzene
• DTXSID20739608
• UCYFEEJQLHGPTK-UHFFFAOYSA-N
• SCHEMBL4463644
• A1-05214
• 653578-34-8

• Inchi： 1S/C10H9ClF3IO/c11-8-6-7(10(12,13)14)2-3-9(8)16-5-1-4-15/h2-3,6H,1,4-5H2
• InChI Key： UCYFEEJQLHGPTK-UHFFFAOYSA-N
• SMILES： ICCCOC1C=CC(C(F)(F)F)=CC=1Cl

Computed Properties

• Exact Mass: 363.93347
• Monoisotopic Mass: 363.93387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23